![molecular formula C13H16N2O4S B7431181 7-Amino-3-cyclohexyl-2,2-dioxo-1,2lambda6,3-benzoxathiazin-4-one](/img/structure/B7431181.png)
7-Amino-3-cyclohexyl-2,2-dioxo-1,2lambda6,3-benzoxathiazin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7-Amino-3-cyclohexyl-2,2-dioxo-1,2lambda6,3-benzoxathiazin-4-one, also known as CTB or Cyclothiazide, is a heterocyclic organic compound that belongs to the group of thiazide diuretics. It is used in scientific research for its ability to modulate the activity of ionotropic glutamate receptors, which are important in synaptic plasticity and memory formation.
Scientific Research Applications
7-Amino-3-cyclohexyl-2,2-dioxo-1,2lambda6,3-benzoxathiazin-4-one is primarily used in scientific research to study the activity of ionotropic glutamate receptors, specifically AMPA receptors. It has been shown to enhance the activity of these receptors, leading to increased synaptic plasticity and memory formation. This compound has also been used to investigate the role of AMPA receptors in drug addiction and withdrawal.
Mechanism of Action
7-Amino-3-cyclohexyl-2,2-dioxo-1,2lambda6,3-benzoxathiazin-4-one acts as a positive allosteric modulator of AMPA receptors, meaning it enhances the activity of these receptors without directly binding to them. It binds to a site on the receptor that is distinct from the glutamate binding site, leading to an increase in the opening of ion channels and an influx of calcium ions into the postsynaptic neuron.
Biochemical and Physiological Effects:
The increased activity of AMPA receptors by this compound has been shown to enhance synaptic plasticity and long-term potentiation, which are important for learning and memory formation. This compound has also been shown to increase the release of dopamine in the brain, which is important in reward pathways and drug addiction.
Advantages and Limitations for Lab Experiments
One advantage of using 7-Amino-3-cyclohexyl-2,2-dioxo-1,2lambda6,3-benzoxathiazin-4-one in lab experiments is its ability to enhance the activity of AMPA receptors without directly binding to them, allowing for more precise control of receptor activity. However, this compound has been shown to have off-target effects on other ion channels, such as potassium channels, which can complicate data interpretation.
Future Directions
Future research on 7-Amino-3-cyclohexyl-2,2-dioxo-1,2lambda6,3-benzoxathiazin-4-one could investigate its potential as a therapeutic agent for cognitive disorders, such as Alzheimer's disease and schizophrenia. Additionally, further investigation into the off-target effects of this compound could lead to the development of more specific modulators of AMPA receptors. Finally, research could focus on the development of more efficient synthesis methods for this compound to increase its availability for scientific research.
Synthesis Methods
7-Amino-3-cyclohexyl-2,2-dioxo-1,2lambda6,3-benzoxathiazin-4-one can be synthesized through several methods, including the reaction of cyclohexylamine with 2,4-dichlorobenzoic acid, and the reaction of 2,4-dichlorobenzoic acid with thiosemicarbazide followed by cyclization with cyclohexylamine. The yield of this compound from these methods ranges from 40-60%.
Properties
IUPAC Name |
7-amino-3-cyclohexyl-2,2-dioxo-1,2λ6,3-benzoxathiazin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O4S/c14-9-6-7-11-12(8-9)19-20(17,18)15(13(11)16)10-4-2-1-3-5-10/h6-8,10H,1-5,14H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LRVOJSMRKRORRN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)N2C(=O)C3=C(C=C(C=C3)N)OS2(=O)=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.